Cas no 1326808-69-8 (8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-69-8
• MF: C₁₇H₂₁FN₂O₄
• MW: 336.358048200607
• MDL: MFCD19706338
• CID: 4694497
• Update Time: 2025-11-01

8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706338
• Inchi： 1S/C17H21FN2O4/c1-2-19-8-6-17(7-9-19)20(14(11-24-17)16(22)23)15(21)12-4-3-5-13(18)10-12/h3-5,10,14H,2,6-9,11H2,1H3,(H,22,23)
• InChI Key： ZCOWHCDQTQUBSZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(N1C(C(=O)O)COC21CCN(CC)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 493
• Topological Polar Surface Area: 70.1

Additional information on 8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-69-8) and Its Applications in Modern Chemical Biology

The compound 8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-69-8) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, featuring a spirocyclic system interconnected by an oxygen atom and two nitrogen atoms, combined with fluorinated and benzoylated substituents, makes it a versatile scaffold for designing novel bioactive molecules.

The spirocyclic core of this compound, specifically the 1-oxa-4,8-diazaspiro[4.5]decane moiety, has garnered considerable attention due to its rigid conformation and ability to mimic natural product scaffolds. This structural motif is known to enhance binding affinity and selectivity in drug-like molecules, making it particularly valuable for the development of targeted therapies.

The presence of a 3-fluorobenzoyl group at the 4-position introduces additional functional diversity, enabling further derivatization and optimization. Fluoro-substituents are widely recognized for their ability to modulate metabolic stability, lipophilicity, and receptor binding properties. In particular, the fluorine atom at the para position of the benzoyl group can significantly influence the electronic properties of the molecule, thereby tuning its pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such spirocyclic compounds in drug discovery. The three-dimensional structure of 8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been extensively studied to understand its interactions with biological targets. These studies suggest that the compound can effectively engage with protein binding pockets, potentially leading to inhibitory or modulatory effects on key enzymes and receptors involved in various disease pathways.

In the realm of medicinal chemistry, this compound serves as a promising precursor for synthesizing analogs with enhanced pharmacokinetic profiles. The carboxylic acid functionality at the 3-position allows for facile coupling with amines or other nucleophiles, enabling the construction of peptidomimetics or covalent inhibitors. Such modifications are critical for developing molecules with improved solubility, bioavailability, and target specificity.

Current research is exploring the potential applications of this compound in treating neurological disorders. The spirocyclic scaffold is particularly interesting because it can mimic cyclic peptides that interact with neuroreceptors. Preliminary studies indicate that derivatives of 8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid may exhibit neuroprotective or anti-inflammatory properties by modulating receptor activity in pathways associated with Alzheimer's and Parkinson's diseases.

The role of fluorine in enhancing metabolic stability has also been a focus of investigation. By incorporating fluorine into aromatic rings or amide bonds, chemists can delay degradation processes such as hydrolysis or oxidation. This property is particularly valuable in designing long-acting drugs that require fewer dosing intervals. The fluorobenzoyl group in this compound exemplifies how strategic fluorination can improve pharmacological efficacy.

Another area of interest is the use of this compound as a tool compound in biochemical assays. Its well-defined structure and bioactive potential make it an excellent candidate for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Researchers are leveraging its interactions with enzymes and receptors to develop assays that can rapidly identify modulators of key biological pathways.

The synthesis of 8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid presents unique challenges due to its complex spirocyclic core. However, advances in synthetic methodologies have made it more accessible than previously thought. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct this motif with high precision and yield.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through library synthesis and structure-based drug design approaches. By integrating machine learning models with traditional medicinal chemistry principles, scientists aim to accelerate the discovery process and identify next-generation bioactive molecules derived from this scaffold.

In conclusion,8-Ethyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-69-8) represents a cornerstone in modern chemical biology research due to its unique structural features and multifaceted applications. Its potential as a drug lead or tool compound underscores the importance of innovative molecular design in advancing therapeutic strategies across multiple disease areas.